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Compound of Interest

3-Bromo-1-(trimethylsilyl)-1-
Compound Name:

propyne

cat. No.: B1268919

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-1-(trimethylsilyl)-1-
propyne, a versatile reagent in organic synthesis. The document details its fundamental
chemical properties, a standard synthesis protocol, and its application in cross-coupling
reactions, offering valuable information for professionals in research and development.

Core Chemical Data

The fundamental quantitative data for 3-Bromo-1-(trimethylsilyl)-1-propyne are summarized
below. This information is critical for stoichiometric calculations in synthesis and for analytical
characterization.
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Property Value

Molecular Formula CeH11BrSI[1][2][3][4]

Molecular Weight 191.14 g/mol [1][2][3]

CAS Number 38002-45-8[1][2][4]

Appearance Clear colorless to pale yellow liquid[4]
Boiling Point 44-45 °C at 2 mmHg[2]

Density 1.17 g/mL at 25 °C[2]

Refractive Index n20/D 1.483[2]

Experimental Protocols

A reliable experimental protocol is essential for the successful application of any chemical
reagent. Below is a detailed methodology for the synthesis of 3-Bromo-1-(trimethylsilyl)-1-

propyne.
Synthesis of 3-Bromo-1-(trimethylsilyl)-1-propyne from Trimethylsilylpropargyl Alcohol[2][3]

This procedure outlines the conversion of an alcohol to the corresponding bromide using
triphenylphosphine and bromine.

Materials:

o Trimethylsilylpropynol (3.960 g, 30.93 mmol)
o Triphenylphosphine (9.735 g, 37.11 mmol)

e Bromine (5.438 g, 34.03 mmol)

e Anhydrous Dichloromethane (46.0 mL)

o Water

e 10% Aqueous Hydrochloric Acid
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o Ethyl Acetate

e Anhydrous Sodium Sulfate
e Hexane

Procedure:

» Under a nitrogen atmosphere, dissolve triphenylphosphine in anhydrous dichloromethane in
a flask cooled to 0 °C.

o Slowly add bromine to the solution at 0 °C. Stir for 30 minutes until the orange color of the
solution turns white.

e Slowly add trimethylsilylpropynol to the reaction mixture.
o Continue stirring the mixture for 1 hour.

o Wash the reaction mixture sequentially with water (3 x 30 mL) and 10% aqueous
hydrochloric acid (2 x 20 mL).

o Extract the aqueous layer with ethyl acetate (3 x 20 mL).
o Combine the organic layers and dry over anhydrous sodium sulfate.
» Concentrate the solution under reduced pressure.

o Purify the residue by column chromatography using hexane as the eluent to yield 3-bromo-1-
trimethylsilyl-1-propyne.

Application in Sonogashira Cross-Coupling
Reactions

3-Bromo-1-(trimethylsilyl)-1-propyne is a valuable substrate in Sonogashira cross-coupling
reactions. This reaction forms a carbon-carbon bond between a terminal alkyne and an aryl or
vinyl halide, a fundamental transformation in the synthesis of complex molecules.[5][6] The
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trimethylsilyl group can be retained or removed in subsequent steps, offering synthetic
flexibility.

The general workflow for a Sonogashira coupling reaction involving this reagent is depicted
below. This palladium-copper catalyzed process involves the oxidative addition of the halide to

the palladium(0) species, followed by transmetalation with a copper acetylide and subsequent
reductive elimination to yield the final product.[6]

Aryl/Vinyl Halide Oxidative
(R-X) Addition - Pd(0) Catalyst
| _| eg., Pd(PPh3)4

Catalyst
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Workflow of a Sonogashira Coupling Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-1-_trimethylsilyl_-1-propyne
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-1-_trimethylsilyl_-1-propyne
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1151699.htm
https://www.chemicalbook.com/synthesis/3-bromo-1-trimethylsilyl-1-propyne.htm
https://www.chemicalbook.com/synthesis/3-bromo-1-trimethylsilyl-1-propyne.htm
https://www.lookchem.com/404.htm
https://kbfi.ee/pehk/2014/paju%20Fail_6%20paju%20sonogashira.pdf
https://nrochemistry.com/sonogashira-coupling/
https://www.benchchem.com/product/b1268919#3-bromo-1-trimethylsilyl-1-propyne-molecular-weight-and-formula
https://www.benchchem.com/product/b1268919#3-bromo-1-trimethylsilyl-1-propyne-molecular-weight-and-formula
https://www.benchchem.com/product/b1268919#3-bromo-1-trimethylsilyl-1-propyne-molecular-weight-and-formula
https://www.benchchem.com/product/b1268919#3-bromo-1-trimethylsilyl-1-propyne-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1268919?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

